Cas no 2378501-29-0 (2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride)

• Product Name: 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride
• CAS No: 2378501-29-0
• MF: C₉H₈ClF₄NO₂
• MW: 273.61193561554
• CID: 5329881
• Update Time: 2025-06-03

2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride
• Z4052564791
• 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid hydrochloride

• Inchi： 1S/C9H7F4NO2.ClH/c10-6-2-1-4(7(14)8(15)16)3-5(6)9(11,12)13;/h1-3,7H,14H2,(H,15,16);1H
• InChI Key： DCQGKROOJOAAOV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(F)(F)F)C(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride

Introduction to 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride (CAS No. 2378501-29-0)

2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride, a compound with the CAS number 2378501-29-0, is a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid structure, has garnered attention due to its potential applications in drug development and medicinal research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The< strong>4-fluoro-3-(trifluoromethyl)phenyl moiety in the molecular structure contributes to the unique electronic and steric properties of this compound. Fluorine atoms, particularly in the trifluoromethyl group, are well-known for their ability to modulate the bioactivity of molecules by influencing metabolic pathways and binding affinities. This feature makes 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride a promising candidate for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The presence of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and improved binding stability to biological targets. These attributes are particularly relevant in the development of small-molecule drugs targeting complex diseases such as cancer, inflammation, and neurological disorders.

Recent studies have highlighted the potential of 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid as a building block for drug discovery. Researchers have explored its utility in synthesizing kinase inhibitors, which are crucial for treating various forms of cancer. The combination of amino and carboxylic acid functionalities provides multiple sites for chemical modification, allowing for the creation of diverse analogs with tailored biological activities.

The hydrochloride form of this compound enhances its pharmacological profile by improving solubility in aqueous solutions. This property is particularly important for formulation development, as it facilitates administration via oral or injectable routes. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains effective throughout storage and transportation.

In the context of medicinal chemistry, the< strong>4-fluoro-3-(trifluoromethyl)phenyl group is a key structural element that influences both potency and selectivity. Fluorine substitution at specific positions on aromatic rings can significantly alter receptor binding interactions. For instance, studies have demonstrated that fluorinated phenyl rings can enhance binding affinity to enzymes and receptors by reducing rotatable bonds and improving hydrophobic interactions.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. The use of such molecules has led to several FDA-approved drugs with improved efficacy and safety profiles. For example, fluoroquinolones and antiviral agents often incorporate fluorine atoms to enhance their pharmacological properties. This trend underscores the importance of compounds like 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride in modern drug discovery efforts.

Synthetic methodologies for preparing< strong>2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid have been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have enabled efficient synthesis of complex fluorinated aromatic structures. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The potential applications of this compound extend beyond oncology. Researchers are investigating its role in developing treatments for inflammatory diseases and neurodegenerative disorders. The ability to modify both the aromatic ring and the functional groups attached to it allows for fine-tuning of biological activity. This flexibility is crucial for designing molecules that interact selectively with disease-causing targets.

In conclusion, 2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetic acid;hydrochloride (CAS No. 2378501-29-0) is a versatile and promising compound with significant implications in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in addressing unmet medical needs.